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Compound of Interest

Compound Name: Cerberic acid B

Cat. No.: B8023214

For Researchers, Scientists, and Drug Development Professionals

Cerberic acid B is a natural product with limited available scientific literature. This document
summarizes the currently accessible information regarding its chemical properties. At present,
there is a significant gap in the scientific record concerning its biological activity, mechanism of
action, and any associated quantitative data from experimental studies.

Chemical Properties

Cerberic acid B is identified by the Chemical Abstracts Service (CAS) number 1309362-77-3.
Its molecular formula is C10H1005, and it has a molecular weight of 210.18 g/mol .[1] Available
information from chemical suppliers indicates that it is a powder soluble in solvents such as
chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.
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Property Value Source

CAS Number 1309362-77-3 ChemicalBook
Molecular Formula C10H1005 ChemicalBook
Molecular Weight 210.18 g/mol ChemicalBook
Physical Form Powder ChemicalBook

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemicalBook
Acetate, DMSO, Acetone

Biological Origin

Information regarding the biological origin of Cerberic acid B is sparse and somewhat
conflicting in the public domain. Some sources suggest it is a phenylpropanoid that can be
isolated from the bark of Cerbera manghas, a plant in the Apocynaceae family. Other sources
indicate it is a natural product derived from certain fungal species within the Aspergillus genus.
Without primary scientific literature, it is difficult to definitively confirm its natural source.

Biological Activity and Signaling Pathways

A comprehensive search of scientific databases reveals a notable absence of published
research on the biological activity of Cerberic acid B. Consequently, there is no information
available regarding its mechanism of action, potential therapeutic effects, or any signaling
pathways it may modulate.

Experimental Protocols

Due to the lack of published studies, there are no detailed experimental protocols available for
the isolation, synthesis, or biological evaluation of Cerberic acid B.

Conclusion

Cerberic acid B remains a poorly characterized natural product. While its basic chemical
properties are documented by commercial suppliers, there is a critical lack of peer-reviewed
scientific literature detailing its biological effects and mechanism of action. This presents an
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opportunity for natural product researchers to conduct foundational studies to elucidate the
potential pharmacological properties of this compound. Further investigation is required to
isolate or synthesize Cerberic acid B in sufficient quantities for biological screening and to
explore its potential as a novel therapeutic agent. Researchers interested in this molecule
would need to undertake de novo studies to determine its biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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